Cas no 1150310-15-8 ((αE)-α-(3,4-Dihydroxy-5-nitrophenyl)methylene-β-oxo-1-piperidinepropanenitrile)

(αE)-α-(3,4-Dihydroxy-5-nitrophenyl)methylene-β-oxo-1-piperidinepropanenitrile structure
1150310-15-8 structure
Product Name:(αE)-α-(3,4-Dihydroxy-5-nitrophenyl)methylene-β-oxo-1-piperidinepropanenitrile
CAS No:1150310-15-8
MF:C15H15N3O5
MW:317.296703577042
CID:1077041
PubChem ID:44592489
Update Time:2025-04-20

(αE)-α-(3,4-Dihydroxy-5-nitrophenyl)methylene-β-oxo-1-piperidinepropanenitrile Chemical and Physical Properties

Names and Identifiers

    • Imp. H (EP): (2E)-3-(3,4-Dihydroxy-5-nitrophenyl)-2-(piperidin-1-ylcarbonyl)prop-2-ennitrile
    • (E)-3-(3,4-dihydroxy-5-nitrophenyl)-2-(piperidine-1-carbonyl)prop-2-enenitrile
    • (αE)-α-[(3,4-Dihydroxy-5-nitrophenyl)methylene]-β-oxo-1-piperidinepropanenitrile
    • (2E)-3-(3,4-Dihydroxy-5-nitrophenyl)-2-(piperidin-1-ylcarbonyl)acrylonitrile
    • WJ22C9I6H9
    • CHEMBL525388
    • SCHEMBL7997312
    • UNII-WJ22C9I6H9
    • (alphaE)-alpha-[(3,4-Dihydroxy-5-nitrophenyl)methylene]-beta-oxo-1-piperidinepropanenitrile
    • (2E)-3-(3,4-Dihydroxy-5-nitrophenyl)-2-(piperidin-1-ylcarbonyl)prop-2-ennitrile; Entacapone Imp. H (EP); Entacapone Impurity H
    • 1-Piperidinepropanenitrile, alpha-((3,4-dihydroxy-5-nitrophenyl)methylene)-beta-oxo-, (alphaE)-
    • 1-PIPERIDINEPROPANENITRILE, .ALPHA.-((3,4-DIHYDROXY-5-NITROPHENYL)METHYLENE)-.BETA.-OXO-, (.ALPHA.E)-
    • (2E)-3-(3,4-Dihydroxy-5-nitrophenyl)-2-(piperidin-1-ylcarbonyl)prop-2-ennitrile
    • DTXSID60150934
    • 3-(3,4-Dihydroxy-5-nitrophenyl)-2-(piperidin-1-ylcarbonyl)prop-2-ennitrile, (2E)-
    • Entacapone impurity H [EP]
    • BDBM50417860
    • Entacapone EP Impurity H
    • Q27292672
    • ENTACAPONE IMPURITY H [EP IMPURITY]
    • 1150310-15-8
    • (αE)-α-(3,4-Dihydroxy-5-nitrophenyl)methylene-β-oxo-1-piperidinepropanenitrile
    • Inchi: 1S/C15H15N3O5/c16-9-11(15(21)17-4-2-1-3-5-17)6-10-7-12(18(22)23)14(20)13(19)8-10/h6-8,19-20H,1-5H2/b11-6+
    • InChI Key: NVHDZUJODMCISU-IZZDOVSWSA-N
    • SMILES: O=C(/C(/C#N)=C/C1C=C(C(=C(C=1)[N+](=O)[O-])O)O)N1CCCCC1

Computed Properties

  • Exact Mass: 317.10117059g/mol
  • Monoisotopic Mass: 317.10117059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • Density: 1.468±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 207-208 ºC (ethanol )
  • Boiling Point: 565.3±50.0 °C at 760 mmHg
  • Flash Point: 295.7±30.1 °C
  • Solubility: Almost insoluble (0.092 g/l) (25 º C),
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

(αE)-α-(3,4-Dihydroxy-5-nitrophenyl)methylene-β-oxo-1-piperidinepropanenitrile Security Information

(αE)-α-(3,4-Dihydroxy-5-nitrophenyl)methylene-β-oxo-1-piperidinepropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D454135-1000mg
(αE)-α-[(3,4-Dihydroxy-5-nitrophenyl)methylene]-β-oxo-1-piperidinepropanenitrile
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(αE)-α-[(3,4-Dihydroxy-5-nitrophenyl)methylene]-β-oxo-1-piperidinepropanenitrile
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